Cas no 90560-22-8 (5-methoxyisophthalaldehyde)

• Product Name: 5-methoxyisophthalaldehyde
• CAS No: 90560-22-8
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 798462
• PubChem ID: 10888257
• Update Time: 2025-05-19

5-methoxyisophthalaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxaldehyde,5-methoxy-
• 5-methoxy-1,3-Benzenedicarboxaldehyde
• 5-methoxybenzene-1,3-dicarbaldehyde
• 5-METHOXYISOPHTHALALDEHYDE
• 5-METHOXYISOPHTHALIC ACID
• 5-methoxy-1,3-diformylbenzene
• 5-methoxy-benzene-1,3-dicarbaldehyde
• 5-Methoxyisophathalic acid
• 5-Methoxy-isophthalaldehyd
• SCHEMBL1663786
• 90560-22-8
• AKOS006291759
• FT-0752253
• DTXSID70447160
• 1,3-BENZENEDICARBOXALDEHYDE, 5-METHOXY-
• AB48314
• CS-0257023
• OYFIDJNXLPYIAJ-UHFFFAOYSA-N
• EN300-658564
• 5-methoxyisophthalaldehyde

• Inchi： 1S/C9H8O3/c1-12-9-3-7(5-10)2-8(4-9)6-11/h2-6H,1H3
• InChI Key： OYFIDJNXLPYIAJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=O)C=C(C=O)C=1

Computed Properties

• Exact Mass: 164.04700
• Monoisotopic Mass: 164.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Melting Point: 275-280 °C(lit.)
• PSA: 43.37000
• LogP: 1.32020

5-methoxyisophthalaldehyde Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 5-methoxyisophthalaldehyde

5-Methoxyisophthalaldehyde (CAS No. 90560-22-8): Properties, Applications, and Market Insights

5-Methoxyisophthalaldehyde (CAS No. 90560-22-8) is a specialized organic compound belonging to the class of aromatic aldehydes. This compound, with its unique structural features, has garnered significant attention in various chemical and industrial applications. The presence of a methoxy group and two aldehyde functionalities on the benzene ring makes it a versatile intermediate in synthetic chemistry.

The molecular formula of 5-methoxyisophthalaldehyde is C9H8O3, and it is characterized by its white to off-white crystalline appearance. Its molecular weight is approximately 164.16 g/mol, and it exhibits moderate solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound's boiling point and melting point are key physical properties that influence its handling and storage conditions.

One of the most notable applications of 5-methoxyisophthalaldehyde is its role as a building block in the synthesis of more complex molecules. Researchers and chemists frequently utilize this compound in the preparation of pharmaceutical intermediates, ligands for catalysis, and functional materials. Its dual aldehyde groups allow for diverse reactivity, enabling the formation of Schiff bases, condensation products, and other derivatives.

In recent years, the demand for 5-methoxyisophthalaldehyde has increased due to its relevance in green chemistry and sustainable synthesis. As industries shift toward environmentally friendly practices, this compound's potential in biodegradable materials and renewable resource-based chemistry has been explored. Additionally, its use in organic electronics and photovoltaic materials aligns with the growing interest in renewable energy solutions.

The synthesis of 5-methoxyisophthalaldehyde typically involves the oxidation of corresponding alcohols or the formylation of suitable aromatic precursors. Advanced methods, such as microwave-assisted synthesis and catalytic oxidation, have been developed to improve yield and efficiency. These innovations address common challenges in the production of aromatic aldehydes, such as selectivity and byproduct formation.

From a market perspective, 5-methoxyisophthalaldehyde is considered a niche chemical with specialized applications. Its price and availability can vary depending on the scale of production and regional demand. Suppliers often provide this compound in research-grade quantities, catering to academic institutions and industrial R&D departments. The growing interest in high-performance materials and custom synthesis is expected to drive future market growth.

For researchers working with 5-methoxyisophthalaldehyde, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, away from light and moisture, to prevent degradation. Safety data sheets (SDS) provide detailed guidelines on personal protective equipment (PPE) and emergency measures, ensuring safe laboratory practices.

In conclusion, 5-methoxyisophthalaldehyde (CAS No. 90560-22-8) is a valuable chemical intermediate with diverse applications in pharmaceuticals, materials science, and sustainable chemistry. Its unique structure and reactivity make it a subject of ongoing research, particularly in fields related to advanced functional materials and green synthesis. As industries continue to innovate, the role of this compound is likely to expand, offering new opportunities for scientific and industrial advancements.